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Compound of Interest

Compound Name: OPC-14523 hydrochloride

Cat. No.: B3047852 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

OPC-14523 hydrochloride is a novel, orally active compound with a multi-target profile,

showing high affinity for sigma receptors (σ1 and σ2), the serotonin 1A (5-HT1A) receptor, and

the serotonin transporter.[1][2][3] It is classified as a serotonin reuptake inhibitor and a sigma/5-

HT1A receptor agonist.[1][4][5] Investigated for its potential antidepressant-like effects, OPC-

14523 has been shown in preclinical studies to produce a rapid onset of action compared to

conventional antidepressants.[2][6] Its mechanism is believed to involve the combined

stimulation of these receptors, influencing serotonergic neurotransmission.[2][6]

Proper preparation of stock solutions is the critical first step for ensuring reproducible and

accurate results in both in vitro and in vivo experiments. This document provides detailed

protocols for the solubilization, storage, and handling of OPC-14523 hydrochloride.

Chemical and Physical Properties

A summary of the key chemical and physical properties of OPC-14523 hydrochloride is

provided below.
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Property Value

Chemical Name

1-{3-[4-(3-chlorophenyl)piperazin-1-yl]propyl}-5-

methoxy-1,2,3,4-tetrahydroquinolin-2-one

hydrochloride[7]

Molecular Formula C₂₃H₂₉Cl₂N₃O₂[3][7]

Molecular Weight 450.4 g/mol [7][8][9]

CAS Number 145969-31-9[5][9]

Appearance Crystalline solid

Purity ≥99%

Mechanism of Action & Signaling Pathway

OPC-14523 exerts its antidepressant-like effects through a combined action on multiple

targets. It functions as an agonist at both sigma (σ₁, σ₂) and serotonin 5-HT₁ₐ receptors and

inhibits the serotonin transporter (SERT).[1][2] The activation of the 5-HT₁ₐ receptor, a G-

protein coupled receptor, is linked to downstream signaling cascades, such as the PI3K/Akt

pathway, which play a crucial role in promoting neuronal survival and synaptic plasticity—

processes often impaired in depression.[10][11]
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Caption: Simplified signaling pathway of OPC-14523 hydrochloride.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b3047852?utm_src=pdf-body-img
https://www.benchchem.com/product/b3047852?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3047852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
1. Solubility Data

OPC-14523 hydrochloride exhibits different solubilities depending on the solvent. It is

recommended to perform a small-scale test to confirm solubility with your specific batch of the

compound.

Solvent
Concentration
(mg/mL)

Concentration
(mM)

Notes

DMSO 83.33 mg/mL[1][9] 185.01 mM[1][9]

Requires sonication.

Use newly opened,

anhydrous DMSO as

the compound is

hygroscopic.[1]

Water 5 mg/mL[1][9] 11.10 mM[1][9]

Requires sonication

and warming to 60°C.

[1]

2. Protocol for Preparing a High-Concentration Stock Solution in DMSO

This protocol is suitable for most in vitro cell-based assays where the final concentration of

DMSO is kept below 0.1% to avoid solvent-induced artifacts.

Materials and Equipment:

OPC-14523 hydrochloride powder

Anhydrous, sterile DMSO

Sterile conical or microcentrifuge tubes

Analytical balance

Vortex mixer
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Bath sonicator

Calibrated micropipettes

Procedure:

Calculation: Determine the required mass of OPC-14523 hydrochloride based on the

desired stock concentration and volume.

Formula: Mass (mg) = Desired Concentration (mM) × Final Volume (mL) × Molecular

Weight (450.4 g/mol ) / 1000

Example: For 5 mL of a 100 mM stock solution: Mass = 100 mM × 5 mL × 450.4 / 1000 =

225.2 mg.

Weighing: In a sterile environment, accurately weigh the calculated amount of powder and

transfer it to a sterile tube.

Dissolution: Add the calculated volume of anhydrous DMSO to the tube.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes.

Sonication: Place the tube in a bath sonicator for 10-15 minutes to ensure complete

dissolution.[1][9] The solution should be clear and free of particulates.

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in sterile

cryovials to minimize freeze-thaw cycles.[12] Store as recommended in the storage section.

3. Protocol for Preparing an Aqueous Stock Solution

This protocol is intended for applications where DMSO is not permissible, such as certain in

vivo studies. Note the lower solubility in water.

Materials and Equipment:

OPC-14523 hydrochloride powder

Sterile, nuclease-free water (e.g., cell culture grade)
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Sterile conical tubes

Analytical balance

Vortex mixer

Heated water bath or heating block set to 60°C

Bath sonicator

Sterile syringe filters (0.22 µm pore size) and syringes

Procedure:

Calculation: Calculate the required mass of OPC-14523 hydrochloride for your desired

aqueous concentration (max 5 mg/mL).[1]

Example: For 10 mL of a 5 mg/mL stock solution: Mass = 5 mg/mL × 10 mL = 50 mg.

Weighing: Accurately weigh the powder and transfer it to a sterile conical tube.

Dissolution: Add the calculated volume of sterile water.

Mixing and Heating: Vortex the solution and place it in a water bath or on a heating block at

60°C.[1] Intermittently vortex and sonicate until the compound is fully dissolved. The solution

should become clear.

Sterilization: Once the solution has cooled to room temperature, sterilize it by passing it

through a 0.22 µm syringe filter into a new sterile tube.[1] This step is crucial for cell culture

and in vivo applications.

Aliquoting and Storage: Aliquot the sterile stock solution into single-use tubes and store

immediately as recommended.

Storage and Stability

Proper storage is essential to maintain the integrity and activity of the OPC-14523
hydrochloride stock solution.
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Storage Temperature Shelf Life Recommendations

-80°C 6 Months[1][12]
Preferred for long-term

storage.

-20°C 1 Month[1][12] Suitable for short-term storage.

Important Considerations:

Aliquot: Always aliquot stock solutions to avoid repeated freeze-thaw cycles, which can

degrade the compound.[12]

Moisture: Store solutions in tightly sealed containers, away from moisture.[1][12]

Labeling: Clearly label all aliquots with the compound name, concentration, date of

preparation, and solvent used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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